Cas no 2228286-61-9 (tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate
• CAS No: 2228286-61-9
• MF: C₁₄H₂₀F₂N₂O₂S
• MW: 318.382609367371
• CID: 6446943
• PubChem ID: 165688618
• Update Time: 2025-10-28

tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate
• EN300-1885157
• 2228286-61-9
• tert-butyl N-(2-amino-2-{4-[(difluoromethyl)sulfanyl]phenyl}ethyl)carbamate

• Inchi： 1S/C14H20F2N2O2S/c1-14(2,3)20-13(19)18-8-11(17)9-4-6-10(7-5-9)21-12(15)16/h4-7,11-12H,8,17H2,1-3H3,(H,18,19)
• InChI Key： WSKMAAYLSVHYPD-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 318.12135538g/mol
• Monoisotopic Mass: 318.12135538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate

tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate, identified by the CAS number 2228286-61-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this compound.

The molecular structure of tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted ethyl group. The presence of a sulfanylphenyl group with a difluoromethyl substituent introduces additional complexity and functionality to the molecule. This combination of functional groups makes the compound versatile for various chemical transformations and biological interactions.

Recent studies have highlighted the potential of this compound in drug delivery systems. The carbamate group, in particular, has been shown to enhance the bioavailability of certain therapeutic agents by improving their solubility and stability. Researchers have also explored the use of this compound as a precursor in the synthesis of more complex molecules with potential pharmacological activities. For instance, its ability to act as a protecting group in peptide synthesis has been extensively documented in recent publications.

In addition to its role in pharmaceutical chemistry, tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit favorable charge transport properties, making them suitable for use in thin-film transistors and other electronic devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the sulfanylphenyl derivative. Recent innovations in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For example, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to construct the sulfanylphenyl group with high precision. Subsequent steps involve the introduction of the amino ethyl group and the tert-butyl carbamate moiety, which are carried out under controlled conditions to ensure optimal yields.

The biological activity of tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate has also been a focal point of recent investigations. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes. These findings suggest that it could serve as a lead compound for the development of anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, yielding promising results that warrant further investigation.

In conclusion, tert-butyl N-(2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethyl)carbamate is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry and pharmacology.